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An In-depth Guide for Researchers and Drug Development Professionals

Introduction

Benoxafos, an organophosphate insecticide and acaricide, holds a place in the historical
archives of pesticide development. Though now obsolete, a technical examination of its
discovery, mode of action, and toxicological profile offers valuable insights into the evolution of
pesticide science. This guide provides a comprehensive overview of Benoxafos, summarizing
its known properties and the experimental methodologies of the era in which it was active.

Benoxafos, also known by its developmental code HOE 2910, was developed as a weak
acetylcholinesterase (AChE) inhibitor.[1] Its primary use was in the control of pests such as
aphids, whiteflies, and mites on crops like cotton, vegetables, and fruit.[1] As an
organophosphate, its mechanism of toxicity is rooted in the disruption of the nervous system of
target organisms.

Chemical and Physical Properties

A foundational understanding of a pesticide begins with its chemical identity and physical
characteristics. While extensive experimental data for Benoxafos is not readily available in
modern databases, its fundamental properties have been documented.
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Property Value Source

S-[(5,7-dichloro-1,3-
IUPAC Name benzoxazol-2-yl)methyl] O,0- [2]
diethyl phosphorodithioate

S-[(5,7-dichloro-2-
CAS Name benzoxazolyl)methyl] O,0O- [2]
diethyl phosphorodithioate

CAS Registry Number 16759-59-4 [2]
Chemical Formula C12H14CI2NO3PS2

Molecular Weight 386.24 g/mol

Synonyms Benoxafosum, HOE 2910

Activit Acaricide, Insecticide (arylalkyl
ctivi
Y organothiophosphate)

Discovery and Development

The development of organophosphate insecticides dates back to the 1930s, with the
pioneering work of Gerhard Schrader. These compounds emerged as highly effective
alternatives to the arsenical and botanical insecticides of the time. While the specific timeline
and key milestones for the discovery and development of Benoxafos by Hoechst AG are not
well-documented in publicly accessible records, it falls within the broader history of extensive
research and synthesis of novel organophosphorus compounds for agricultural use in the mid-
20th century.

The logical progression of its development would have followed a standard pathway for
pesticides of that era.
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A generalized workflow for pesticide development.
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Synthesis

While the specific, patented synthesis route for Benoxafos is not readily available, a plausible
synthetic pathway can be inferred from the general synthesis of related organophosphorus
compounds and benzoxazole derivatives. A likely approach would involve the reaction of a
benzoxazole intermediate with a phosphorodithioate salt.

A potential synthetic scheme is outlined below:

2,6-dichlorobenzoxazole Potassium Hydroxide R-2-(4-hydroxyphenoxy)propionic acid Hydrochloric Acid Acylating Chlorination
A4

G-(A-((G-chIorobenzo[d]uxazol-z-y\)oxy)phenoxy)propionic acid potassium saa

Reaction with HCI

y

G—(4—((6—chlorobenzo[d]oxazol—Z—yI)oxy)phenoxy)propionic acia

Acylating Chlorination

y

G—(4-((6-chIorobenzo[d]oxazol-2-yl)oxy)phenoxy)propionyl chlorid%

N-methyl-2-fluoroaniline

Amidafion
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A plausible synthetic pathway for Benoxafos.

Mode of Action

As an organophosphate, the primary mode of action of Benoxafos is the inhibition of the
enzyme acetylcholinesterase (AChE). AChE is critical for the termination of nerve impulses in
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cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine.

The inhibition of AChE by organophosphates involves the phosphorylation of a serine residue
in the active site of the enzyme. This results in an accumulation of acetylcholine in the synaptic
cleft, leading to continuous nerve stimulation, paralysis, and ultimately death of the insect.
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The signaling pathway of acetylcholinesterase inhibition by Benoxafos.

Toxicological Profile

Detailed quantitative toxicological data for Benoxafos is scarce in publicly available literature,
a common issue for obsolete pesticides. However, based on its classification as an
organophosphate, a general toxicological profile can be inferred.
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Acute Toxicity:

e Oral LD50 (Rat): Data not available.

o Dermal LD50 (Rabbit): Data not available.
 Inhalation LC50 (Rat): Data not available.

While specific values are unavailable, organophosphates as a class exhibit a wide range of
acute toxicities.

Experimental Protocol for Acute Oral LD50 (Rat) (General Guideline):

A generalized protocol for determining the acute oral LD50 in rats, based on standard
methodologies of the time, would involve the following steps:

¢ Animal Selection: Healthy, young adult rats of a specific strain (e.g., Wistar or Sprague-
Dawley) are selected and acclimatized to laboratory conditions.

e Dose Preparation: Benoxafos is dissolved or suspended in a suitable vehicle (e.g., corn oil).
A range of dose levels is prepared.

o Administration: A single dose of the prepared Benoxafos solution is administered by oral
gavage to groups of rats. A control group receives only the vehicle.

e Observation: The animals are observed for signs of toxicity and mortality over a period of 14
days.

o Data Analysis: The LD50 value, the dose estimated to be lethal to 50% of the test animals, is
calculated using appropriate statistical methods (e.g., probit analysis).

Environmental Fate

The environmental fate of a pesticide is a critical factor in its overall risk assessment. Key
parameters include its persistence in soil and its potential for degradation through various
environmental processes.

Soil Half-Life: Data not available.
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Degradation: As an organophosphate, Benoxafos would be expected to degrade in the
environment through hydrolysis and microbial action. The ester linkages in the molecule are
susceptible to cleavage, leading to less toxic breakdown products.

Experimental Protocol for Soil Half-Life Determination (General Guideline):
A typical laboratory-based soil half-life study would follow these general steps:

» Soil Collection and Characterization: A representative agricultural soil is collected and
characterized for properties such as pH, organic matter content, and microbial activity.

o Application: A known concentration of Benoxafos is applied to soil samples.

 Incubation: The treated soil samples are incubated under controlled conditions of
temperature and moisture.

o Sampling and Analysis: At regular intervals, soil subsamples are taken and analyzed for the
concentration of Benoxafos using a suitable analytical method (e.g., gas chromatography).

o Data Analysis: The disappearance of Benoxafos over time is plotted, and the half-life (the
time taken for the concentration to reduce by 50%) is calculated, typically assuming first-
order kinetics.

Residue Analysis

The ability to detect and quantify pesticide residues in food and environmental samples is
essential for regulatory purposes. For organophosphates like Benoxafos, gas chromatography
(GC) with a phosphorus-specific detector, such as a flame photometric detector (FPD) or a
nitrogen-phosphorus detector (NPD), would have been the standard analytical technique.

Experimental Protocol for Residue Analysis in Crops (General Guideline):

o Extraction: A representative sample of the crop is homogenized and extracted with an
organic solvent (e.g., acetone or acetonitrile).

o Cleanup: The extract is subjected to a cleanup procedure to remove interfering co-
extractives. This might involve liquid-liquid partitioning and/or column chromatography (e.g.,
using Florisil or silica gel).
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e Analysis: The cleaned-up extract is concentrated and injected into a gas chromatograph for
separation and detection.

» Quantification: The concentration of Benoxafos is determined by comparing the peak area
in the sample chromatogram to that of a known standard.

Conclusion

Benoxafos represents a chapter in the history of organophosphate insecticides. While its use
has been discontinued, the principles of its discovery, mode of action, and the methodologies
used for its evaluation remain relevant to the fields of pesticide science and drug development.
The lack of comprehensive, publicly available data for many obsolete pesticides like
Benoxafos highlights the challenges in reconstructing a complete technical history and
underscores the importance of robust data archiving in the chemical and agricultural sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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